Cas no 22255-07-8 (Methyl 6-hydroxyangolensate)

• Product Name: Methyl 6-hydroxyangolensate
• CAS No: 22255-07-8
• MF: C₂₇H₃₄O₈
• MW: 486.554069042206
• CID: 837380
• PubChem ID: 3978635
• Update Time: 2025-04-19

Methyl 6-hydroxyangolensate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxyangolensate
• Methyl (2S)-[(1S,3S,7R,8R,9R,12S,13R)-13-(3-furyl)-6,6,8,12-tetramethyl-17-methylene-5,15-dioxo-2,14-dioxatetracyclo[7.7.1.0^1,12.0^3,8]heptadec-7-yl](hydroxy)acetate
• [ "" ]
• 7,12a-Methano-4H,12aH-pyrano[4,3-b][1]benzoxocin-8-acetic acid, 4-(3-furanyl)dodecahydro--hydroxy-4a,7a,9,9-tetramethyl-13-methylene-2,10-dioxo-, methyl ester, (S,4S,4aS,7R,7aR,8R,11aS,12aS)-
• 6-Methylhydroxyangolensate
• HY-N3283
• Methyl (2S)-2-[(1S,3S,7R,8R,9R,12S,13S)-13-(furan-3-yl)-6,6,8,12-tetramethyl-17-methylidene-5,15-dioxo-2,14-dioxatetracyclo[7.7.1.01,12.03,8]heptadecan-7-yl]-2-hydroxyacetate
• 22255-07-8
• AKOS032961724
• FS-9607
• CS-0023783
• CHEBI:182099
• Methyl 2-[13-(furan-3-yl)-6,6,8,12-tetramethyl-17-methylidene-5,15-dioxo-2,14-dioxatetracyclo[7.7.1.01,12.03,8]heptadecan-7-yl]-2-hydroxyacetate
• CID 40469567
• methyl (2S)-2-[(1S,3S,7R,8R,9R,12S,13S)-13-(furan-3-yl)-6,6,8,12-tetramethyl-17-methylidene-5,15-dioxo-2,14-dioxatetracyclo[7.7.1.0^{1,12.0^{3,8]heptadecan-7-yl]-2-hydroxyacetate
• PD118994
• methyl 2-[13-(uran-3-yl)-6,6,8,12-tetramethyl-17-methylidene-5,15-dioxo-2,14-dioxatetracyclo[7.7.1.01,12.03,8]heptadecan-7-yl]-2-hydroxyacetate
• Methyl hydroxyangolensate

• Inchi： 1S/C27H34O8/c1-14-16-7-9-25(4)22(15-8-10-33-13-15)34-19(29)12-27(14,25)35-18-11-17(28)24(2,3)21(26(16,18)5)20(30)23(31)32-6/h8,10,13,16,18,20-22,30H,1,7,9,11-12H2,2-6H3/t16-,18-,20-,21-,22-,25-,26-,27-/m0/s1
• InChI Key： GOYZKWCPWBKPIG-KDSQYEHRSA-N
• SMILES： O1[C@H]2CC(C(C)(C)[C@H]([C@@H](C(=O)OC)O)[C@@]2(C)[C@H]2CC[C@@]3(C)[C@H](C4=COC=C4)OC(C[C@@]13C2=C)=O)=O

Computed Properties

• Exact Mass: 486.22500
• Monoisotopic Mass: 486.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 2.2

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 630.0±55.0 °C at 760 mmHg
• Flash Point: 334.8±31.5 °C
• PSA: 112.27000
• LogP: 3.53310
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Methyl 6-hydroxyangolensate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids